[2-Ethoxy-6-iodo-4-({3-methyl-5-oxo-1-[3-(trifluoromethyl)phenyl]-1,5-dihydro-4H-pyrazol-4-yliden}methyl)phenoxy]methyl cyanide

• Molecular Formula: C22H17F3IN3O3
• Molecular Weight: 555.3 g/mol
• IUPAC Name: 2-[2-ethoxy-6-iodo-4-[(Z)-[3-methyl-5-oxo-1-[3-(trifluoromethyl)phenyl]pyrazol-4-ylidene]methyl]phenoxy]acetonitrile
• InChI: InChI=1S/C22H17F3IN3O3/c1-3-31-19-11-14(10-18(26)20(19)32-8-7-27)9-17-13(2)28-29(21(17)30)16-6-4-5-15(12-16)22(23,24)25/h4-6,9-12H,3,8H2,1-2H3/b17-9-
• InChI Key: SDADDSXFGKXNMJ-MFOYZWKCSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=NN(C2=O)C3=CC=CC(=C3)C(F)(F)F)C)I)OCC#N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC(=C3)C(F)(F)F)C)I)OCC#N

Description

[2-Ethoxy-6-iodo-4-({3-methyl-5-oxo-1-[3-(trifluoromethyl)phenyl]-1,5-dihydro-4H-pyrazol-4-yliden}methyl)phenoxy]methyl cyanide is a complex organic compound characterized by its unique structure, which includes an ethoxy group, an iodine atom, a pyrazole ring, and a cyanide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-Ethoxy-6-iodo-4-({3-methyl-5-oxo-1-[3-(trifluoromethyl)phenyl]-1,5-dihydro-4H-pyrazol-4-yliden}methyl)phenoxy]methyl cyanide typically involves multiple steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with an appropriate diketone or β-keto ester under acidic or basic conditions.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group is often introduced via nucleophilic substitution reactions using reagents such as trifluoromethyl iodide.

Iodination: The iodination of the aromatic ring can be achieved using iodine and an oxidizing agent like hydrogen peroxide or sodium hypochlorite.

Ethoxylation: The ethoxy group is introduced through an etherification reaction, typically using ethanol and a strong acid catalyst.

Cyanation: The cyanide group is introduced via nucleophilic substitution using a cyanide source such as sodium cyanide or potassium cyanide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to reduce waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring and the ethoxy group, using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can target the carbonyl group in the pyrazole ring, using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The iodine atom can be substituted with various nucleophiles, including amines, thiols, and alkoxides, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Sodium cyanide, potassium cyanide, amines, thiols.

Major Products

Oxidation: Oxidized derivatives of the pyrazole ring and ethoxy group.

Reduction: Reduced pyrazole derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it valuable in the development of new materials and catalysts.

Biology

In biological research, derivatives of this compound may exhibit interesting biological activities, such as anti-inflammatory, antimicrobial, or anticancer properties. These activities can be explored through in vitro and in vivo studies.

Medicine

In medicinal chemistry, the compound’s structure can be modified to develop new pharmaceuticals. Its potential interactions with biological targets make it a candidate for drug discovery and development.

Industry

In industry, this compound can be used in the production of specialty chemicals, including agrochemicals, dyes, and polymers. Its unique properties may also make it useful in the development of new materials with specific functionalities.

Mechanism of Action

The mechanism of action of [2-Ethoxy-6-iodo-4-({3-methyl-5-oxo-1-[3-(trifluoromethyl)phenyl]-1,5-dihydro-4H-pyrazol-4-yliden}methyl)phenoxy]methyl cyanide depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The trifluoromethyl group can enhance the compound’s binding affinity and metabolic stability, while the cyanide group may interact with nucleophilic sites in proteins or DNA.

Comparison with Similar Compounds

Similar Compounds

[2-Ethoxy-6-iodo-4-(methylphenoxy)methyl cyanide]: Similar structure but lacks the pyrazole ring and trifluoromethyl group.

[2-Ethoxy-6-iodo-4-(trifluoromethylphenoxy)methyl cyanide]: Similar structure but lacks the pyrazole ring.

[2-Ethoxy-6-iodo-4-(pyrazolyl)methyl cyanide]: Similar structure but lacks the trifluoromethyl group.

Uniqueness

The presence of both the pyrazole ring and the trifluoromethyl group in [2-Ethoxy-6-iodo-4-({3-methyl-5-oxo-1-[3-(trifluoromethyl)phenyl]-1,5-dihydro-4H-pyrazol-4-yliden}methyl)phenoxy]methyl cyanide makes it unique. These functional groups contribute to its potential biological activity and chemical reactivity, distinguishing it from other similar compounds.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds